Cas no 81335-77-5 (Imazethapyr)

Imazethapyr, also known as imidazethylnicotinic acid, is a pure colorless crystal without odor. It is used as a selective herbicide in pre bud and early post seedling soybean fields, and can effectively control gramineous weeds such as amaranth, Polygonum, Abutilon, Solanum nigrum, Xanthium, Setaria, tangutorum, etc

Imazethapyr structure

Product Name:Imazethapyr

CAS No:81335-77-5

Molecular Formula:C₁₅H₁₉N₃O₃

Molecular Weight:289.329663515091

MDL:MFCD00274561

CID:60324

PubChem ID:329755731

Imazethapyr Properties

Names and Identifiers

- 5-Ethyl-2-(4-isopropyl-4-methyl-5-oxo-4,5-dihydro-1H-imidazol-2-yl)nicotinic acid
- 2-(4,5-dihydro-4-methyl-4-(1-methylethyl)-5-oxo-1H-imidazol-2-yl)-5-ethyl-3-pyridinecarboxylic acid
- 5-Ethyl-2-(4-isopropyl-4-methyl-5-oxo-2-imidazolin-2-yl)nicotinic acid
- (+-)-midazol-2-yl)-5-ethyl
- 5-dihydro-4-methyl-4-(1-methylethyl)-5-oxo-1h-imidazol-2-yl)-5-ethyl-2-((+-)-3-pyridinecarboxylicaci
- 5-dihydro-4-methyl-4(1-methylethyl)-5-oxo-1h-imidazol-2yl)-5-ethyl-3-(+-)-2-(
- ac263,499
- (RS)-5-ETHYL-2-(4-ISOPROPYL-4-METHYL-5-OXO-2-IMIDAZOLIN-2-YL)-NICOTINIC ACID
- PURSUIT
- PURSUIT DG
- PURSUIT(R)
- Pursuit,2-(4,5-dihydro-4-methyl-4-(1-methylethyl)-5-oxo-1H-imidazol-2-yl)-5-ethyl-3-pyridinecarboxylic acid
- (+/-)-2-[4,5-dihydro-4-methyl-4-(1-methyltheyl)-5-oxo-1Himidazol-2-yl]-5-ethyl-3-pyridinecarboxy acid
- 5-ethyl-2-(4-methyl-5-oxo-4-propan-2-yl-1H-imidazol-2-yl)pyridine-3-carboxylic acid
- Imazethapyr
- Imazethapyr Solution
- 2-[4,5-dihydro-4-methyl-4-(1-methylethyl)-5-oxo-1H-imidazol-2-yl]-5-ethyl-3-pyridinecarboxylic acid
- 5-ethyl-2-(4-methyl-5-oxo-4-propan-2-yl-1H-imidazol-2-yl)pyridine-3-carboxy
- 5-ethyl-2-[(RS)-4-isopropyl-4-methyl-5-oxo-2-imidazolin-2-yl]nicotinic acid
- rac-5-ethyl-2-[(4R)-4-methyl-5-oxo-4-(propan-2-yl)-4,5-dihydro-1H-imidazol-2-yl]pyridine-3-carboxylic acid
- 2-[4,5-Dihydro-4-methyl-4-(1-methylethyl)-5-oxo-1H-imidazol-2-yl]-5-ethyl-3-pyridinecarboxylic acid (ACI)
- (±)-5-Ethyl-2-(4-isopropyl-4-methyl-5-oxo-4,5-dihydro-1H-imidazol-2-yl)nicotinic acid
- (±)-Imazethapyr
- 5-Ethyl-2-(4-isopropyl-4-methyl-5-oxo-2-imidazolin-2-yl) nicotinic acid
- AC 263499
- CL 263499
- Fabian
- Pivot
- Pursuit 10
- +Expand
- MDL： MFCD00274561
- InChIKey： XVOKUMIPKHGGTN-UHFFFAOYSA-N
- Inchi： 1S/C15H19N3O3/c1-5-9-6-10(13(19)20)11(16-7-9)12-17-14(21)15(4,18-12)8(2)3/h6-8H,5H2,1-4H3,(H,19,20)(H,17,18,21)
- SMILES： O=C(C1C(C2NC(C(C)C)(C)C(=O)N=2)=NC=C(CC)C=1)O

Computed Properties

Exact Mass: 289.14300
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 4
Heavy Atom Count: 21
Complexity: 475
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Topological Polar Surface Area: 91.6A^2
Isotope Atom Count: 0

Experimental Properties

LogP: 1.39770
PSA: 91.65000
Refractive Index: 1.5600 (estimate)
Boiling Point: 431.49°C (rough estimate)
Melting Point: 169-173 ºC
pka: pK1 2.1; pK2 3.9(at 25℃)
Density: 1.1302 (rough estimate)
Color/Form: The pure product is colorless crystal

Imazethapyr Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00IDN5-1g	5-ethyl-2-(4-methyl-5-oxo-4-propan-2-yl-1H-imidazol-2-yl)pyridine-3-carboxylic acid	81335-77-5	98%(HPLC)	1g	$108.00	2024-04-21
A2B Chem LLC	AI56689-50mg	Imazethapyr	81335-77-5	99%	50mg	$40.00
abcr	AB529188-1 g	5-Ethyl-2-(4-isopropyl-4-methyl-5-oxo-4,5-dihydro-1H-imidazol-2-yl)nicotinic acid; .	81335-77-5		1g	€197.30
Alichem	A069005023-5g	5-Ethyl-2-(4-isopropyl-4-methyl-5-oxo-4,5-dihydro-1H-imidazol-2-yl)nicotinic acid	81335-77-5	95%	5g	$401.25	2023-09-01
Chemenu	CM178106-5g	5-Ethyl-2-(4-isopropyl-4-methyl-5-oxo-4,5-dihydro-1H-imidazol-2-yl)nicotinic acid	81335-77-5	95%	5g	$351	2021-08-05
DC Chemicals	DC9032-1 g	Imazethapyr	81335-77-5	>98%	1g	$300.0	2022-02-28
Matrix Scientific	177757-0.500g	5-Ethyl-2-(4-isopropyl-4-methyl-5-oxo-4,5-dihydro-1H-imidazol-2-yl)nicotinic acid	81335-77-5		0.500g	$120.00	2023-09-09
MedChemExpress	HY-133188-10mM*1mLinDMSO	Imazethapyr	81335-77-5	99.97%	10mM*1mLinDMSO	￥550	2023-07-26
TRC	I268625-100mg	Imazethapyr	81335-77-5		100mg	$ 121.00	2023-09-07
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	I109998-100mg	Imazethapyr	81335-77-5	,98%	100mg	¥369.90	2023-09-02

Imazethapyr Synthesis

Synthetic Circuit 1

105151-39-1

40963-14-2

81335-77-5

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Toluene ; 15 min, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2 - 3

Reference

Formation of the imidazolinone ring under mild conditions in the presence of sodium hydride

Vasiliev, Aleksey N.; et al, Molecules, 2004, 9(7), 535-540

Synthetic Circuit 2

102268-23-5

40963-14-2

81335-77-5

Reaction Conditions

1.1 Solvents: Toluene
1.2 Reagents: Triethylamine
1.3 Reagents: Sodium hydroxide Solvents: Water

Reference

Synthesis of herbicides imazethapyr

Cheng, Zhiming; et al, Nongyao, 2001, 40(9), 9-12

Synthetic Circuit 3

105151-39-1

81335-77-5

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Water
1.2 Reagents: Sulfuric acid Solvents: Water
1.3 Reagents: Acetic anhydride , 4-Methylpyridine
2.1 Solvents: Toluene
2.2 Reagents: Triethylamine
2.3 Reagents: Sodium hydroxide Solvents: Water

Reference

Synthesis of herbicides imazethapyr

Cheng, Zhiming; et al, Nongyao, 2001, 40(9), 9-12

Synthetic Circuit 4

13893-53-3

81335-77-5

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Water
1.2 Reagents: Sodium carbonate , Sodium hydroxide Solvents: Water
2.1 Solvents: Toluene
2.2 Reagents: Triethylamine
2.3 Reagents: Sodium hydroxide Solvents: Water

Reference

Synthesis of herbicides imazethapyr

Cheng, Zhiming; et al, Nongyao, 2001, 40(9), 9-12

Imazethapyr Raw materials

Imazethapyr Preparation Products

Imazethapyr (81335-77-5)

Imazethapyr Suppliers

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Imazethapyr Related Literature

1. Pesticides in Brazilian freshwaters: a critical review

A. F. Albuquerque,J. S. Ribeiro,F. Kummrow,A. J. A. Nogueira,C. C. Montagner,G. A. Umbuzeiro Environ. Sci.: Processes Impacts 2016 18 779
2. The role of indirect photochemical degradation in the environmental fate of pesticides: a review

Christina K. Remucal Environ. Sci.: Processes Impacts 2014 16 628
3. Development of a high-throughput multi-residue method for analysis of common pesticides in aquatic environments by automated online solid phase extraction coupled with LC-MS/MS

Tielong Wang,Mengmeng Zhong,Meiling Lu,Jun Huang,Lee Blaney,Gang Yu Anal. Methods 2021 13 3160
4. Statistical analysis of the photodegradation of imazethapyr on the surface of extracted soybean (Glycine max) and corn (Zea mays) epicuticular waxes

Scott C. Anderson,Amy Christiansen,Alexa Peterson,Logan Beukelman,Amanda M. Nienow Environ. Sci.: Processes Impacts 2016 18 1305
5. l-Cysteine modified metal–organic framework as a chiral stationary phase for enantioseparation by capillary electrochromatography

Gao Lidi,Hu Xingfang,Qin Shili,Chu Hongtao,Zhao Xuan,Wang Bingbing RSC Adv. 2022 12 6063
6. Metal–organic frameworks as competitive materials for non-linear optics

L. R. Mingabudinova,V. V. Vinogradov,V. A. Milichko,E. Hey-Hawkins,A. V. Vinogradov Chem. Soc. Rev. 2016 45 5408
7. Distribution of pesticides in agricultural and urban soils of Brazil: a critical review

Caroline Lopes Feijo Fernandes,Lisiane Martins Volc?o,Paula Florêncio Ramires,Renata Rodrigues De Moura,Flavio Manoel Rodrigues Da Silva Júnior Environ. Sci.: Processes Impacts 2020 22 256
8. Molecularly imprinted polymers’ application in pesticide residue detection

Saqib Farooq,Jiyun Nie,Yang Cheng,Zhen Yan,Jing Li,Syed Asim Shah Bacha,Aamar Mushtaq,Hui Zhang Analyst 2018 143 3971
9. Highly selective enrichment and direct determination of imazethapyr residues from milk using magnetic solid-phase extraction based on restricted-access molecularly imprinted polymers

Shicong Jia,Yanqiang Zhou,Jianmin Li,Bolin Gong,Shujuan Ma,Junjie Ou Anal. Methods 2021 13 426
10. The first metal–organic framework (MOF) of Imazethapyr and its SHG, piezoelectric and ferroelectric properties

Da-Wei Fu,Wen Zhang,Ren-Gen Xiong Dalton Trans. 2008 3946

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